Cas no 2171803-58-8 (6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 2171803-58-8
• MF: C₁₀H₇I₂N₃O
• MW: 438.991026163101
• CID: 6442722
• PubChem ID: 165779441
• Update Time: 2025-08-04

6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde
• EN300-1292126
• 2171803-58-8

• Inchi： 1S/C10H7I2N3O/c1-6-14-9(11)10(12)15(6)8-3-2-7(5-16)4-13-8/h2-5H,1H3
• InChI Key： VHNRQVUDOLURDP-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N1C1C=CC(C=O)=CN=1)I

Computed Properties

• Exact Mass: 438.86786g/mol
• Monoisotopic Mass: 438.86786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde

Comprehensive Guide to 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 2171803-58-8)

6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde (CAS No. 2171803-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a pyridine-3-carbaldehyde backbone with a diiodo-2-methyl-1H-imidazole substituent, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde structure is characterized by the presence of iodine atoms, which enhance its reactivity and utility in cross-coupling reactions. This property aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to incorporate halogens into complex molecules. The compound's aldehyde functional group also offers versatility, enabling further derivatization for applications in bioconjugation and materials science.

In the context of drug discovery, 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde serves as a key building block for designing novel therapeutic agents. Its structural motifs are found in compounds targeting infectious diseases and cancer, two of the most pressing global health challenges. The rise of AI-driven drug design has further amplified interest in such intermediates, as computational models can predict their binding affinities and optimize their pharmacological properties.

From a material science perspective, this compound's unique electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials. The integration of iodine atoms can influence charge transport characteristics, which is crucial for advancing next-generation electronics. This aligns with the growing demand for energy-efficient technologies and renewable energy solutions, topics frequently searched in scientific and engineering communities.

The synthesis of 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde typically involves multi-step organic reactions, including halogenation and condensation processes. Recent advancements in flow chemistry and catalysis have improved the efficiency of producing such complex molecules, addressing common queries about scalability and cost-effectiveness in chemical manufacturing.

Quality control and characterization of 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde rely on advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and consistency, which are critical for research and industrial applications. The increasing use of machine learning in analytical chemistry has also streamlined the interpretation of spectral data, a topic of high interest in modern laboratories.

As the scientific community continues to explore the potential of 6-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)pyridine-3-carbaldehyde, its role in addressing contemporary challenges in healthcare and technology becomes increasingly apparent. The compound's versatility and unique properties position it as a valuable asset in both academic and industrial settings, driving innovation across multiple disciplines.